Methyl 4-{[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate
Methyl 4-{[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate
Brand Name:
Vulcanchem
CAS No.:
325693-48-9
VCID:
VC0380330
InChI:
InChI=1S/C20H20N2O3S2/c1-5-10-22-18(23)16-12(2)13(3)27-17(16)21-20(22)26-11-14-6-8-15(9-7-14)19(24)25-4/h5-9H,1,10-11H2,2-4H3
SMILES:
CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC=C(C=C3)C(=O)OC)CC=C)C
Molecular Formula:
C20H20N2O3S2
Molecular Weight:
400.5g/mol
Methyl 4-{[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate
CAS No.: 325693-48-9
Main Products
VCID: VC0380330
Molecular Formula: C20H20N2O3S2
Molecular Weight: 400.5g/mol
![Methyl 4-{[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate - 325693-48-9](/images/no_structure.jpg)
| CAS No. | 325693-48-9 |
|---|---|
| Product Name | Methyl 4-{[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate |
| Molecular Formula | C20H20N2O3S2 |
| Molecular Weight | 400.5g/mol |
| IUPAC Name | methyl 4-[(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate |
| Standard InChI | InChI=1S/C20H20N2O3S2/c1-5-10-22-18(23)16-12(2)13(3)27-17(16)21-20(22)26-11-14-6-8-15(9-7-14)19(24)25-4/h5-9H,1,10-11H2,2-4H3 |
| Standard InChIKey | FZEZMLHSQXUFFK-UHFFFAOYSA-N |
| SMILES | CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC=C(C=C3)C(=O)OC)CC=C)C |
| Canonical SMILES | CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC=C(C=C3)C(=O)OC)CC=C)C |
| PubChem Compound | 1034082 |
| Last Modified | Nov 11 2021 |
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